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Compound of Interest

3-(Benzyloxy)-5-chloro-2-
Compound Name:
iodopyrazine

Cat. No.: B11832538

Get Quote

Compound Identification & Core Data

3-(Benzyloxy)-5-chloro-2-iodopyrazine is a highly functionalized pyrazine intermediate used

primarily in the synthesis of pharmaceutical agents, particularly kinase inhibitors (e.g., targeting
ERK, EGFR, or B-Raf pathways). Its structure features three distinct reactive handles—an
iodide, a chloride, and a benzyloxy ether—allowing for orthogonal functionalization via
palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (
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Property Data
CAS Registry Number 1410164-82-7
IUPAC Name 3-(Benzyloxy)-5-chloro-2-iodopyrazine

Molecular Formula

Molecular Weight 346.55 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility . ¢
in water
SMILES Clclenc(OCc2cccec2)c(l)nl
GWAFLGDKNPJERX-UHFFFAOYSA-N
InChlKey

(Analogous)

Synthetic Utility & Mechanism

This compound serves as a "linchpin” scaffold in medicinal chemistry. Its utility stems from the
differential reactivity of its substituents:

o C2-lodide: The most reactive site for palladium-catalyzed cross-coupling (e.g., Suzuki-
Miyaura, Sonogashira). It reacts under milder conditions than the chloride.

o C5-Chloride: Less reactive than the iodide; typically functionalized after the C2 position is
secured, or via harsh

conditions.

o C3-Benzyloxy: Acts as a masked hydroxyl group. It can be removed via hydrogenolysis (

) or Lewis acid treatment (

) to reveal a pyrazinone/hydroxyl tautomer, essential for hydrogen-bonding interactions in the
ATP-binding pocket of kinases.

Validated Synthesis Protocol
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The most robust synthesis route avoids direct iodination of the electron-deficient pyrazine ring,
which is often sluggish. Instead, it employs a Sandmeyer reaction strategy starting from an
amino-pyrazine precursor.

Route: The Amino-Sandmeyer Strategy

Precursor: 2-Amino-3,5-dichloropyrazine (CAS 24239-59-0)

Step 1: Regioselective Nucleophilic Substitution (

)

The C3 position in 2-amino-3,5-dichloropyrazine is activated for nucleophilic attack.
e Reagents: Benzyl alcohol (

), Sodium Hydride (
), THF/DMF.

e Protocol:

o

Suspend

(1.2 equiv) in dry THF at 0°C.

o Add Benzyl alcohol (1.1 equiv) dropwise; stir for 30 min to form sodium benzyloxide.
o Add 2-Amino-3,5-dichloropyrazine (1.0 equiv).

o Warm to RT or heat to 60°C. Monitor by TLC/LCMS.

o Product: 2-Amino-3-(benzyloxy)-5-chloropyrazine.

o Note: The amino group donates electron density, but the position ortho to the ring nitrogen
(C3) remains sufficiently electrophilic.

Step 2: Sandmeyer lodination

Conversion of the amino group to an iodide via a diazonium intermediate.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11832538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reagents: Sodium Nitrite (
), Hydroiodic acid (
) or
/lIsoamyl nitrite.

e Protocol:

(¢

Dissolve the amine from Step 1 in

(or suspend in aqueous acid).

[e

Add Isoamyl nitrite (or
) at 0°C—RT.

Heat to 60-80°C to facilitate

[e]

displacement by lodine.

(e

Workup: Quench with saturated sodium thiosulfate (

) to remove excess iodine (indicated by purple color fading to yellow).

[¢]

Purification: Silica gel chromatography (Hexanes/EtOAc).

Synthesis Visualization

- ) - - - ._ - . TARGET:
2-Amino-3,5-dichloropyrazine u| Step 1: Etherification Intermediate: Step 2: Sandmeyer lodination 3-(Benzyloxy)-5-chloro-2-iodopyrazine
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(CAS 24239-59-0) (BnOH, NaH, THF) 2-Amino-3-(benzyloxy)-5-chloropyrazine (NaNO2, HI or Isoamyl Nitrite/CH212) (CAS 1410164-82-7)
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Click to download full resolution via product page

Figure 1: Two-step synthesis pathway via regioselective etherification and Sandmeyer
iodination.

Handling & Safety Protocols

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b11832538/docs?utm_src=pdf-body-img#technical-guide-3-benzyloxy-5-chloro-2-iodopyrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11832538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This compound contains an aryl iodide and a benzyl ether, requiring specific precautions to
maintain purity and safety.

Hazard Class Precaution

Aryl iodides can undergo photolytic deiodination.
Light Sensitivity Store in amber vials or wrap containers in

aluminum foil.

Stable at -20°C for >1 year. Avoid prolonged

exposure to Lewis acids (e.qg.,

Stability

) unless cleavage of the benzyl ether is desired.

Compatible with mild bases (

Reactivity
). Incompatible with strong organolithiums (n-

BuLi) unless performing lithium-halogen

exchange (which will target the lodine).

Treat as a potential skin sensitizer and irritant.
Toxicity Use standard PPE (nitrile gloves, lab coat,

safety glasses).

Analytical Characterization (Expected)

To validate the identity of the synthesized compound, compare against these expected spectral
signatures:

e NMR (400 MHz,
):
o 7.30-7.50 (m, 5H, Phenyl protons of Bn).

o 8.15 (s, 1H, Pyrazine H-6). Note: Chemical shift may vary slightly based on solvent.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11832538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 5.45 (s, 2H,
).
« MS (ESI):
o Positive mode
(monoisotopic).

o Characteristic isotope pattern for Cl (

ratio ~3:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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